(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride

• IUPAC Name: (3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methanesulfonyl chloride
• InChI: InChI=1S/C10H17ClO2S/c1-10(2)8-4-3-7(5-8)9(10)6-14(11,12)13/h7-9H,3-6H2,1-2H3
• InChI Key: SOROUEYUSBJMAF-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)C1CS(=O)(=O)Cl)C
• Molecular Formula: C10H17ClO2S
• Molecular Weight: 236.76 g/mol

Description

“(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride” is a chemical compound with the CAS number 2172253-45-9. It’s available for purchase from various chemical suppliers.

Scientific Research Applications

Synthesis and Chemical Transformations

• Chemical Transformation through Heterogeneous Oxidation : Methanesulfonic acid and its derivatives, including (3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride, play a significant role in atmospheric chemistry. The transformation of methanesulfonic acid and sodium methanesulfonate through heterogeneous OH oxidation demonstrates the complexity of atmospheric chemical processes involving organosulfur compounds (Kwong et al., 2018).

• Synthesis and Dehydration of Derivatives : The compound has been used in the synthesis and dehydration of endo-2-(3-R-Isoxazol-5-yl)-1,7,7-trimethylbicyclo[2.2.1]heptan-exo-2-ols, demonstrating its utility in organic synthesis for generating isoxazole derivatives (Bondar' et al., 2001).

Atmospheric and Environmental Studies

• Impacts on Cloud Condensation Nucleation Activity : Research into the effects of methanesulfonates on the cloud condensation nucleation activity of sea salt aerosol provides insights into the environmental impact of organosulfur compounds on cloud formation and climate. The study found that methanesulfonate may only have minor impacts on the CCN activity of marine aerosol, which is crucial for understanding atmospheric processes (Tang et al., 2019).

Molecular Structure and Property Investigations

• Molecular Structure Analysis : Studies on the molecular structure of methane sulfonyl chloride by electron diffraction provide fundamental insights into the geometric parameters and structural characteristics of sulfonyl chloride compounds. Such research is vital for understanding the physical and chemical properties of these molecules (Hargittai & Hargittai, 1973).

• Physicochemical Properties and Ecotoxicity : Research on imidazolium-based organic salts incorporating the camphorsulfonate anion reveals variations in physical properties and Brönsted acidity. Such studies contribute to the development of non-toxic variants of ionic liquids, demonstrating the potential of these compounds in green chemistry applications (Sardar et al., 2018).